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Compound of Interest

Compound Name: Acid blue 80

Cat. No.: B1200697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acid Blue 80 (C.I. 61585),

focusing on its chemical classification, physicochemical properties, and key experimental

applications. It clarifies its structural family and provides detailed protocols for its synthesis and

analysis, addressing common misconceptions regarding its classification.

Core Classification: Anthraquinone, Not
Triphenylmethane
Acid Blue 80 is unequivocally classified as an anthraquinone dye.[1][2][3] Its chemical

backbone is derived from anthraquinone, a polycyclic aromatic quinone.[1] The Colour Index

name for Acid Blue 80 is C.I. 61585, which falls under the anthraquinone category.[2][4][5]

A common misclassification identifies Acid Blue 80 as a triphenylmethane dye.[6] This

confusion arises from the historical use of the trade name "Coomassie," which is strongly

associated with triphenylmethane dyes like Coomassie Brilliant Blue G-250 (C.I. 42655) and R-

250 (C.I. 42660).[1] While Acid Blue 80 is sometimes referred to as Coomassie Blue B or used

in similar protein staining applications, its molecular structure is fundamentally different and

lacks the central triphenylmethane core.[1]
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Caption: Logical diagram of Acid Blue 80 classification.

Physicochemical and Spectroscopic Data
The key properties of Acid Blue 80 are summarized below. This data is essential for its

application in experimental settings, from preparing solutions to analytical quantification.
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Property Value Reference(s)

Identifier

C.I. Name Acid Blue 80 [4]

C.I. Number 61585 [2][4][5]

CAS Number 4474-24-2 [2][4][5][7]

IUPAC Name

disodium;3-[[9,10-dioxo-4-

(2,4,6-trimethyl-3-

sulfonatoanilino)anthracen-1-

yl]amino]-2,4,6-

trimethylbenzenesulfonate

[1][7][8]

Synonyms

Acid Blue RAW, Alizarine Fast

Blue R, Weak Acid Brilliant

Blue RAW, C.I. 61585

[2][7]

Chemical Formula

Molecular Formula C₃₂H₂₈N₂Na₂O₈S₂ [2][5][7][9]

Molecular Weight 678.68 g/mol [2][5][7][9]

Physical Properties

Appearance
Red-light blue or dark blue

powder
[2][3][8]

Melting Point >300 °C [5][8][10]

Solubility
Soluble in water, slightly

soluble in alcohol
[4][6]

Spectroscopic Data

Absorption Maxima (λmax)

627 nm (in aqueous solution)

[5][11], 582 nm[5], 202 nm[12].

The peak around 627 nm is

responsible for its

characteristic blue color.
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Key Experimental Protocols
This section details methodologies for the synthesis and analysis of Acid Blue 80, providing a

foundation for its use and characterization in a research environment.

The synthesis of Acid Blue 80 is achieved through the condensation of an anthraquinone

derivative with an aniline derivative, followed by sulfonation and salt formation.[2]

Protocol:

Condensation: React 1,4-dihydroxyanthracene-9,10-dione (Quinizarin) or 1,4-

dichloroanthracene-9,10-dione with 2,4,6-trimethylaniline (Mesitylamine). A molar ratio of 1:2

(anthraquinone derivative to aniline derivative) is used.

Reaction Conditions: The condensation is typically carried out in a high-boiling point solvent

in the presence of a catalyst, such as boric acid, and heated to drive the reaction to

completion.

Sulfonation: The resulting intermediate is sulfonated using a sulfonating agent, such as

oleum (fuming sulfuric acid), to introduce sulfonic acid groups (-SO₃H) onto the

trimethylphenyl rings. This step is crucial for imparting water solubility.

Neutralization/Salt Formation: The sulfonated product is then neutralized with a base,

typically sodium hydroxide (NaOH) or sodium carbonate (Na₂CO₃), to form the final disodium

salt, which is the commercial form of Acid Blue 80.

Purification: The final product is isolated and purified, often through precipitation and

washing, to remove unreacted starting materials and byproducts.
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Synthesis Workflow for Acid Blue 80

Starting Materials
(1,4-dihydroxyanthraquinone

+ 2,4,6-trimethylaniline)

Step 1: Condensation Reaction

Step 2: Sulfonation
(with Oleum)

Step 3: Neutralization
(with NaOH)

Step 4: Isolation & Purification

Final Product:
Acid Blue 80 (C.I. 61585)
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Workflow: Acid Blue 80 Decolorization by Fenton Oxidation

1. Prepare Model Wastewater
(Acid Blue 80, 1x10⁻⁴ M)

2. Adjust pH to ~3.0

3. Add Fenton Reagents
(Fe²⁺ catalyst, then H₂O₂)

4. Collect Aliquots
(at timed intervals)

5. Quench Reaction

6. Measure Absorbance
(at 627 nm via UV-Vis)

7. Calculate Concentration
& Determine Kinetics

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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